N-(2-ethoxyphenyl)-2-(1-isopropyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(4-oxo-1-propan-2-yl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C22H23N5O3/c1-4-30-18-12-8-5-9-15(18)23-19(28)13-26-16-10-6-7-11-17(16)27-20(14(2)3)24-25-21(27)22(26)29/h5-12,14H,4,13H2,1-3H3,(H,23,28)
• InChI Key: SGKWQUXLNMYZIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3N4C(=NN=C4C(C)C)C2=O
• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol

Description

N-(2-ethoxyphenyl)-2-(1-isopropyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds structurally related to the requested molecule have been synthesized through various methods, demonstrating the chemical versatility and potential for creating novel therapeutic agents. For example, the diversified synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives through Ugi-4-CR and Copper-Catalyzed Tandem Reactions offers rapid access to structurally varied and complex fused tricyclic scaffolds, suggesting a method for producing compounds with potentially significant biological activities (An et al., 2017). Furthermore, the synthesis of new 4,5-Dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-amine–Derived Ureas and their evaluation for anticancer activity highlight the potential of such compounds in medical research, with some derivatives showing significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines (Reddy et al., 2015).

Antiallergic and Antidepressant Potential

Compounds from the 4-amino[1,2,4]triazolo[4,3-a]quinoxaline series have shown to reduce immobility in Porsolt's behavioral despair model in rats upon acute administration, indicating potential as novel and rapid acting antidepressant agents. Additionally, many of these compounds have demonstrated avid binding to adenosine A1 and A2 receptors, suggesting a mechanism of action that could be explored for therapeutic benefits (Sarges et al., 1990).

Structural and Material Applications

Research has also focused on the structural aspects and properties of salt and inclusion compounds of similar quinoline derivatives, exploring their potential in material science for creating gels and crystalline solids with unique properties (Karmakar et al., 2007). These studies underscore the importance of structural investigations in understanding the interactions and potential applications of these compounds in various fields.